molecular formula C9H12N4 B8540164 2-Hydrazino-5,8-methano-5,6,7,8-tetrahydroquinazoline

2-Hydrazino-5,8-methano-5,6,7,8-tetrahydroquinazoline

Cat. No. B8540164
M. Wt: 176.22 g/mol
InChI Key: BWOCWVZPMHUDKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydrazino-5,8-methano-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C9H12N4 and its molecular weight is 176.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Hydrazino-5,8-methano-5,6,7,8-tetrahydroquinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Hydrazino-5,8-methano-5,6,7,8-tetrahydroquinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Hydrazino-5,8-methano-5,6,7,8-tetrahydroquinazoline

Molecular Formula

C9H12N4

Molecular Weight

176.22 g/mol

IUPAC Name

3,5-diazatricyclo[6.2.1.02,7]undeca-2,4,6-trien-4-ylhydrazine

InChI

InChI=1S/C9H12N4/c10-13-9-11-4-7-5-1-2-6(3-5)8(7)12-9/h4-6H,1-3,10H2,(H,11,12,13)

InChI Key

BWOCWVZPMHUDKR-UHFFFAOYSA-N

Canonical SMILES

C1CC2CC1C3=CN=C(N=C23)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-5,8-methano-5,6,7,8-tetrahydroquinazoline was dissolved in anhydrous pyridine (30 mL) and treated with anhydrous hydrazine (15 mL) at 120° C. for 5 h. The solvent was removed under vacuum. The residue was partitioned between chloroform and 1M aqueous potassium carbonate solution. The organic layer was dried over anhydrous sodium sulfate and concentrated to give 2-hydrazino-5,8-methano-5,6,7,8-tetrahydroquinazoline as a tan solid, 2.68 g; 1H NMR (CDCl3, 300 MHz) 7.99 (s, 1H), 7.93 (br s, 1H), 3.90 (br s, 2H), 3.48 (s, 1H), 3.23 (s, 1H), 1.97 (m, 2H), 1.76 (d, 1H), 1.55 (d, 1H), 1.20-1.35 (m, 2H) ppm; 13C NMR (CDCl3, 75 MHz) 179.48, 163.48, 147.10, 129.57, 47.58, 45.45, 39.86, 27.82, 25.46; MS (ES) 177 (M+H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step Two

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